Cas no 5227-24-7 (2-Dodecanone,12-[(2S,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-)

• Product Name: 2-Dodecanone,12-[(2S,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-
• CAS No: 5227-24-7
• MF: C₁₈H₃₅NO₂
• MW: 297.476005792618
• CID: 372439
• PubChem ID: 193405
• Update Time: 2025-04-19

2-Dodecanone,12-[(2S,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecanone,12-[(2S,5R,6R)-5-hydroxy-6-methyl-2-piperidinyl]-
• cassine
• 5227-24-7
• AC1L4W78
• Q5756672
• CHEBI:3456
• 12-[(2S,5R,6R)-5-hydroxy-6-methyl-2-piperidyl]dodecan-2-one
• CHEMBL2262843
• AC1Q5CI5
• 12-(5-hydroxy-6-methylpiperidin-2-yl)dodecan-2-one
• DTXSID90966641
• (-)-Cassine

• Inchi： 1S/C18H35NO2/c1-15(20)11-9-7-5-3-4-6-8-10-12-17-13-14-18(21)16(2)19-17/h16-19,21H,3-14H2,1-2H3/t16-,17+,18-/m1/s1
• InChI Key： QPRMGHKASRLPJP-FGTMMUONSA-N
• SMILES： O[C@@H]1CC[C@H](CCCCCCCCCCC(C)=O)N[C@@H]1C

Computed Properties

• Exact Mass: 297.26695
• Monoisotopic Mass: 297.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 424.8°Cat760mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.465
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives